Cas no 2171210-15-2 ((2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid)

• Product Name: (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid
• CAS No: 2171210-15-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5952377
• PubChem ID: 165808067
• Update Time: 2025-05-25

(2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid
• EN300-1575158
• 2171210-15-2
• (2R)-2-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-7-24(26(31)32)29-25(30)14-17-12-18(13-17)15-28-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,2,7,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18?,24-/m1/s1
• InChI Key： MWKCVWBYNHBLQI-YOHDVBOVSA-N
• SMILES： O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N[C@@H](C(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid

Exploring the Potential of (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic Acid in Biomedical Research

The compound with CAS No. 2171210-15-2, named (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid, has garnered significant attention in the field of biomedical research and pharmaceutical development. This molecule is a derivative of fluorenylmethoxycarbonyl (Fmoc), a well-known protecting group in peptide synthesis, and incorporates a cyclobutane ring, which introduces unique structural features that enhance its potential for various applications.

Recent studies have highlighted the importance of Fmoc-based compounds in the design of bioactive molecules. The Fmoc group, with its robust protecting properties and ease of removal under mild conditions, has been extensively utilized in solid-phase peptide synthesis (SPPS). The integration of this group into the structure of our compound not only facilitates its synthesis but also imparts stability, making it a promising candidate for drug delivery systems and targeted therapy.

The cyclobutane moiety within the molecule is another key feature that contributes to its versatility. Cyclobutane rings are known for their ability to induce strain, which can be harnessed to create molecules with unique pharmacokinetic profiles. Recent advancements in computational chemistry have enabled researchers to predict the conformational preferences of such strained rings, paving the way for the rational design of small molecule inhibitors and biological probes. This compound's cyclobutane ring may play a pivotal role in modulating its interaction with biological targets, such as enzymes or receptors.

In terms of applications, this compound has shown potential in the development of therapeutic agents targeting various diseases. For instance, its ability to act as a precursor in peptide synthesis could be leveraged to create bioactive peptides with enhanced stability and bioavailability. Additionally, the pentanoic acid moiety at the core of the molecule may contribute to its solubility and permeability, which are critical factors for drug delivery.

Recent research has also explored the use of Fmoc derivatives in click chemistry and other modular assembly strategies. These approaches aim to streamline the synthesis of complex molecules by utilizing efficient coupling reactions. The presence of an Fmoc group in our compound makes it amenable to such strategies, potentially enabling rapid access to diverse libraries of related compounds for screening purposes.

Furthermore, the stereochemistry at the (R) configuration introduces another layer of complexity and functionality to this molecule. Stereoisomers often exhibit distinct biological activities due to differences in their three-dimensional arrangements. By controlling the stereochemistry during synthesis, researchers can optimize the compound's efficacy and selectivity for specific targets.

In conclusion, (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid represents a versatile platform for exploring novel therapeutic interventions. Its combination of an Fmoc protecting group, a strained cyclobutane ring, and a pentanoic acid backbone positions it as a valuable tool in both academic research and industrial drug development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of biomedicine.